Cas no 5815-61-2 (4-bis(Morpholin-4-yl)phosphanylmorpholine)
4-bis(Morpholin-4-yl)phosphanylmorpholine Chemical and Physical Properties
Names and Identifiers
-
- Morpholine,4,4',4''-phosphinidynetris-
- trimorpholin-4-ylphosphane
- TRIS(4-MORPHOLINO)PHOSPHINE
- phosphorous trimorpholide
- Tri-4-morpholinylphosphine
- trimorpholino phosphane
- 4-[bis(morpholin-4-yl)phosphanyl]morpholine
- NSC92800
- SCHEMBL2227302
- DTXSID60293890
- AKOS003618531
- MFCD00014617
- Tris(morpholino)phosphine
- Oprea1_053761
- 4-[Di(4-morpholinyl)phosphino]morpholine #
- 4-[Di(4-morpholinyl)phosphino]morpholine
- Morpholine, 4,4',4''-phosphinidynetris-
- Trimorpholinophosphine
- Morpholine,4',4''-phosphinidynetris-
- trimorpholinophosphane
- FT-0756737
- NSC-92800
- CYABZYIVQJYRDT-UHFFFAOYSA-N
- 5815-61-2
- C12H24N3O3P
- 4-bis(Morpholin-4-yl)phosphanylmorpholine
-
- MDL: MFCD00014617
- Inchi: 1S/C12H24N3O3P/c1-7-16-8-2-13(1)19(14-3-9-17-10-4-14)15-5-11-18-12-6-15/h1-12H2
- InChI Key: CYABZYIVQJYRDT-UHFFFAOYSA-N
- SMILES: P(N1CCOCC1)(N1CCOCC1)N1CCOCC1
Computed Properties
- Exact Mass: 289.15600
- Monoisotopic Mass: 289.156
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 224
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 37.4A^2
- XLogP3: -0.5
Experimental Properties
- Density: 1.34
- Melting Point: 157°C
- Refractive Index: 1.577
- PSA: 51.00000
- LogP: 0.02360
4-bis(Morpholin-4-yl)phosphanylmorpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B497333-250mg |
4-[bis(Morpholin-4-yl)phosphanyl]morpholine |
5815-61-2 | 250mg |
$ 800.00 | 2023-09-08 | ||
| TRC | B497333-50mg |
4-[bis(Morpholin-4-yl)phosphanyl]morpholine |
5815-61-2 | 50mg |
$ 173.00 | 2023-04-18 | ||
| TRC | B497333-100mg |
4-[bis(Morpholin-4-yl)phosphanyl]morpholine |
5815-61-2 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B497333-500mg |
4-[bis(Morpholin-4-yl)phosphanyl]morpholine |
5815-61-2 | 500mg |
$ 1378.00 | 2023-04-18 |
4-bis(Morpholin-4-yl)phosphanylmorpholine Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 4-bis(Morpholin-4-yl)phosphanylmorpholine
Professional Introduction to Compound with CAS No. 5815-61-2 and Product Name: 4-bis(Morpholin-4-yl)phosphanylmorpholine
The compound with the CAS number 5815-61-2 and the product name 4-bis(Morpholin-4-yl)phosphanylmorpholine represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique phosphanylmorpholine core structure, has garnered considerable attention due to its potential applications in drug design and development. The morpholine moiety, a prominent feature in many bioactive molecules, contributes to the compound's solubility, bioavailability, and overall pharmacokinetic properties. The presence of two morpholin-4-yl groups in the 4-bis(Morpholin-4-yl)phosphanylmorpholine structure enhances its ability to interact with biological targets, making it a promising candidate for further investigation.
Recent research in the field of medicinal chemistry has highlighted the importance of phosphine derivatives in the development of novel therapeutic agents. The 4-bis(Morpholin-4-yl)phosphanylmorpholine structure combines the advantageous properties of phosphines with the favorable characteristics of morpholine derivatives. This combination has led to the discovery of several compounds with enhanced binding affinity and selectivity towards various biological targets. For instance, studies have demonstrated that phosphine-based compounds can exhibit potent activity against enzymes involved in cancer metabolism, such as kinases and phosphatases. The dual functionality of 4-bis(Morpholin-4-yl)phosphanylmorpholine makes it particularly interesting for these applications.
In addition to its potential in oncology, 4-bis(Morpholin-4-yl)phosphanylmorpholine has shown promise in other therapeutic areas. Research indicates that this compound may have applications in neurodegenerative diseases, where its ability to cross the blood-brain barrier is crucial. The morpholine ring's flexibility and hydrophilic nature facilitate its penetration into neural tissues, allowing for targeted action against disease-causing proteins. Furthermore, the compound's phosphine group can be modified to enhance its interaction with specific receptors or enzymes, making it a versatile scaffold for drug design.
The synthesis of 4-bis(Morpholin-4-yl)phosphanylmorpholine involves a series of well-established organic reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of a phosphine derivative followed by morpholinylation at key positions. Advanced techniques such as palladium-catalyzed cross-coupling reactions are often employed to ensure high yield and purity. These synthetic strategies underscore the importance of precision and innovation in developing complex molecules like 4-bis(Morpholin-4-yl)phosphanylmorpholine.
From a computational chemistry perspective, 4-bis(Morpholin-4-yl)phosphanylmorpholine has been extensively studied using molecular modeling techniques. These studies aim to elucidate its binding mode with biological targets and predict its pharmacological activity. The use of computational methods not only accelerates the drug discovery process but also provides valuable insights into the structural features that contribute to its efficacy. For example, molecular dynamics simulations have revealed that the compound's rigid phosphine backbone enhances its stability upon binding to target proteins, thereby increasing its therapeutic potential.
The pharmacological profile of 4-bis(Morpholin-4-yl)phosphanylmorpholine is further supported by preclinical studies conducted on various animal models. These studies have demonstrated that the compound exhibits dose-dependent effects on key biological pathways without significant off-target interactions. The lack of notable side effects makes it an attractive candidate for further clinical development. Moreover, preliminary toxicology studies indicate that 4-bis(Morpholin-4-yl)phosphanylmorpholine is well-tolerated at therapeutic doses, suggesting a favorable safety profile.
As research in medicinal chemistry continues to evolve, compounds like 4-bis(Morpholin-4-yl)phosphanylmorpholine are expected to play a pivotal role in addressing unmet medical needs. The integration of innovative synthetic methodologies with cutting-edge computational techniques has streamlined the process of identifying promising drug candidates. However, challenges remain in translating preclinical findings into clinical success, necessitating rigorous testing and validation in human trials.
In conclusion, 4-bis(Morpholin-4-yl)phosphanylmorpholine, represented by CAS No. 5815-61-2, is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structure combines the benefits of phosphines and morpholines, making it an ideal candidate for drug design across multiple therapeutic areas. Ongoing research continues to uncover new possibilities for this compound, reinforcing its importance as a cornerstone in modern medicinal chemistry.
5815-61-2 (4-bis(Morpholin-4-yl)phosphanylmorpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)